Cas no 11139-62-1 (5-Quinolinecarboxylicacid, 2-phenyl-)
11139-62-1 structure
Product Name:5-Quinolinecarboxylicacid, 2-phenyl-
CAS No:11139-62-1
MF:C16H11NO2
MW:249.264044046402
CID:161689
PubChem ID:3014662
Update Time:2025-04-19
5-Quinolinecarboxylicacid, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Quinolinecarboxylicacid, 2-phenyl-
- Chinophene
- 2-phenylquinoline-5-carboxylic acid
- 5-Quinolinecarboxylic acid, 2-phenyl-
- SCHEMBL9225854
- 2-Phenyl-5-quinolinecarboxylic acid
- DTXSID90149634
- 11139-62-1
- 2-phenyl 5-quinoline carboxylic acid
-
- Inchi: 1S/C16H11NO2/c18-16(19)13-7-4-8-15-12(13)9-10-14(17-15)11-5-2-1-3-6-11/h1-10H,(H,18,19)
- InChI Key: YMKHHGTWRZZWEY-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2C1=CC=C(C1C=CC=CC=1)N=2)=O
Computed Properties
- Exact Mass: 249.07903
- Monoisotopic Mass: 249.078979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 50.2
Experimental Properties
- Density: 1.28
- Boiling Point: 483.8°Cat760mmHg
- Flash Point: 246.4°C
- Refractive Index: 1.682
- PSA: 50.19
- LogP: 3.60000
5-Quinolinecarboxylicacid, 2-phenyl- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
11139-62-1 (5-Quinolinecarboxylicacid, 2-phenyl-) Related Products
- 7482-91-9(2-(pyridin-3-yl)quinoline-4-carboxylic acid)
- 1245-13-2(2,2'-Biquinoline-4,4'-dicarboxylic Acid)
- 132-60-5(Cinchophen)
- 13605-87-3(2-(Naphthalen-2-yl)quinoline-4-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk